Cas no 2096338-21-3 (3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid)

• Product Name: 3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid
• CAS No: 2096338-21-3
• MF: C₁₄H₁₂BClFNO₃
• MW: 307.512386322021
• MDL: MFCD20040134
• CID: 4636666
• Update Time: 2025-06-11

3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid（WS204562）
• Boronic acid, B-[3-[[(5-chloro-2-methylphenyl)amino]carbonyl]-5-fluorophenyl]-
• 3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid

• MDL： MFCD20040134
• Inchi： 1S/C14H12BClFNO3/c1-8-2-3-11(16)7-13(8)18-14(19)9-4-10(15(20)21)6-12(17)5-9/h2-7,20-21H,1H3,(H,18,19)
• InChI Key： JMOZMYDDUWRSAA-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=CC(C(NC2=CC(Cl)=CC=C2C)=O)=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid

3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic Acid: A Comprehensive Overview

The compound 3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid (CAS No. 2096338-21-3) is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a boronic acid group attached to a fluorinated aromatic ring, further substituted with a phenylcarbamoyl group. The presence of multiple functional groups makes this compound versatile and amenable to various chemical transformations, particularly in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex molecules.

Recent studies have highlighted the importance of boronic acids in modern organic synthesis, particularly in the construction of biologically active molecules. The Suzuki-Miyaura coupling, a palladium-catalyzed cross-coupling reaction, has become a cornerstone in the synthesis of heterocyclic compounds, which are often found in pharmaceuticals. The 3-fluoro substituent on the benzene ring introduces electronic effects that can modulate the reactivity of the boronic acid group, making it an ideal substrate for such reactions. Furthermore, the 5-chloro-2-methylphenylcarbamoyl group adds complexity to the molecule, enabling it to participate in additional functional group interconversions.

The synthesis of 3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid typically involves a multi-step process that begins with the preparation of the corresponding phenylcarbamoyl chloride. This intermediate is then subjected to nucleophilic aromatic substitution with a boronic acid derivative, followed by purification steps to isolate the final product. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the performance of the compound in subsequent reactions.

In terms of applications, this compound has shown promise in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to act as a scaffold for constructing bioactive molecules has been demonstrated in recent studies where it was used to synthesize analogs with potent inhibitory activity against key enzymes involved in disease progression. For instance, researchers have reported that derivatives of this compound exhibit selective inhibition of kinases, making them potential candidates for anticancer therapy.

Another area where this compound has garnered attention is in materials science. The incorporation of boronic acid groups into polymers has been explored for applications ranging from sensors to drug delivery systems. The 3-fluoro and 5-chloro substituents contribute to the molecule's stability and reactivity, making it suitable for use in these advanced materials. Additionally, its ability to undergo cross-coupling reactions allows for the creation of tailor-made materials with specific properties tailored for niche applications.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into its molecular structure and purity, ensuring that it meets the stringent requirements of modern pharmaceutical and materials research.

In conclusion, 3-Fluoro-5-(5-chloro-2-methylphenylcarbamoyl)benzeneboronic acid (CAS No. 2096338-21-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in scientific innovation is expected to grow further.